Cas no 1797023-89-2 (3-(2-fluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide)

• Product Name: 3-(2-fluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide
• CAS No: 1797023-89-2
• MF: C₂₀H₂₃FN₂O
• MW: 326.407828569412
• CID: 5369729
• Update Time: 2025-05-20

3-(2-fluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-[(1-phenyl-2-pyrrolidinyl)methyl]benzenepropanamide
• 3-(2-fluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide

• Inchi： 1S/C20H23FN2O/c21-19-11-5-4-7-16(19)12-13-20(24)22-15-18-10-6-14-23(18)17-8-2-1-3-9-17/h1-5,7-9,11,18H,6,10,12-15H2,(H,22,24)
• InChI Key： VUEBATRSFAMWHO-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2CCCN2C2=CC=CC=C2)=O)=CC=CC=C1F

Experimental Properties

• Density: 1.143±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.8±30.0 °C(Predicted)
• pka: 15.70±0.46(Predicted)

Additional information on 3-(2-fluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide

3-(2-Fluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide: A Comprehensive Overview

The compound with CAS No. 1797023-89-2, known as 3-(2-fluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in drug discovery and materials science. This compound is a derivative of propanamide, featuring a fluorophenyl group and a substituted pyrrolidine ring, which contribute to its distinctive chemical behavior and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The presence of the fluorophenyl group in this compound enhances its lipophilicity, making it a promising candidate for drug delivery systems. Additionally, the pyrrolidine ring introduces rigidity and stereochemical diversity, which are crucial for interactions with biological targets such as enzymes and receptors.

One of the most notable advancements in the synthesis of 3-(2-fluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide involves the use of catalytic asymmetric methods. Researchers have successfully employed palladium-catalyzed cross-coupling reactions to construct the key intermediates, ensuring high yields and enantioselectivity. This approach not only simplifies the synthetic pathway but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzyme targets, including kinases and proteases. For instance, a recent study published in *Journal of Medicinal Chemistry* revealed that 3-(2-fluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide exhibits selective inhibition of cyclin-dependent kinases (CDKs), which are implicated in various cancer pathways. The compound's ability to modulate these targets suggests its potential as a lead molecule for anticancer drug development.

Furthermore, the compound's structural versatility has led to its exploration in other therapeutic areas, such as neurodegenerative diseases and inflammation. Its amidic functional group plays a pivotal role in stabilizing interactions with target proteins, while the aromatic substituents enhance its ability to penetrate cellular membranes. These properties make it an attractive candidate for designing multi-target-directed ligands (MTDLs), which are highly sought after in modern drug design.

From a materials science perspective, 3-(2-fluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide has shown promise as a precursor for advanced materials such as polymers and nanoparticles. Its ability to form self-assembled structures under specific conditions opens avenues for applications in nanotechnology and drug delivery systems. Researchers have also investigated its potential as a building block for supramolecular architectures, leveraging its hydrogen bonding capabilities and π–π interactions.

In conclusion, 3-(2-fluorophenyl)-N-[(1-phenylpyrrolidin-2-yllmethyl]propanamide represents a multifaceted compound with significant implications across diverse fields of chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for both academic research and industrial development. As ongoing investigations continue to uncover new facets of its properties and utility, this compound is poised to make substantial contributions to the advancement of science and technology.